Acetic acid,2-[4-[[(2Z)-3-(4-bromophenyl)-5-[4-(trifluoromethyl)phenyl]-2-penten-4-yn-1-yl]oxy]-2-methylphenoxy]-

• IUPAC Name: 2-[4-[(Z)-3-(4-bromophenyl)-5-[4-(trifluoromethyl)phenyl]pent-2-en-4-ynoxy]-2-methylphenoxy]acetic acid
• InChI: InChI=1S/C27H20BrF3O4/c1-18-16-24(12-13-25(18)35-17-26(32)33)34-15-14-21(20-6-10-23(28)11-7-20)5-2-19-3-8-22(9-4-19)27(29,30)31/h3-4,6-14,16H,15,17H2,1H3,(H,32,33)/b21-14+
• InChI Key: NWQRCIMQYXJWJG-KGENOOAVSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC=C(C#CC2=CC=C(C=C2)C(F)(F)F)C3=CC=C(C=C3)Br)OCC(=O)O
• Isomeric SMILES: CC1=C(C=CC(=C1)OC/C=C(\C#CC2=CC=C(C=C2)C(F)(F)F)/C3=CC=C(C=C3)Br)OCC(=O)O
• Molecular Formula: C27H20BrF3O4
• Molecular Weight: 545.3 g/mol

Description

This compound is a derivative of acetic acid, which is a simple carboxylic acid. The structure suggests the presence of aromatic rings (phenyl groups), a trifluoromethyl group, and a bromophenyl group. These groups are typically involved in various chemical reactions.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. This could involve reactions such as Friedel-Crafts acylation, bromination, and coupling reactions.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of multiple aromatic rings and functional groups. The exact structure would depend on the specific arrangement and connectivity of these groups.

Chemical Reactions Analysis

The compound contains several functional groups that could participate in various chemical reactions. For example, the bromophenyl group could undergo nucleophilic aromatic substitution reactions, while the acetic acid moiety could participate in acylation reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as polarity, molecular weight, and the presence of functional groups would influence properties like solubility, melting point, and reactivity.

Safety and Hazards

As with any chemical compound, handling this substance would require appropriate safety measures. This could include wearing protective clothing and working in a well-ventilated area. The specific hazards would depend on the properties of the compound.